Cas no 952480-00-1 (Methyl 2,5-difluoro-3-formylbenzoate)
952480-00-1 structure
Product Name:Methyl 2,5-difluoro-3-formylbenzoate
CAS No:952480-00-1
MF:C9H6F2O3
MW:200.138949871063
CID:797060
PubChem ID:53436858
Update Time:2025-04-19
Methyl 2,5-difluoro-3-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-difluoro-3-formylbenzoate
- Benzoic acid, 2,5-difluoro-3-formyl-, methyl ester
- 952480-00-1
- methyl2,5-difluoro-3-formylbenzoate
- DTXSID80700950
- SCHEMBL1422117
- BENZOICACID, 2,5-DIFLUORO-3-FORMYL-, METHYL ESTER
- MFCD11977397
- G14823
-
- MDL: MFCD11977397
- Inchi: 1S/C9H6F2O3/c1-14-9(13)7-3-6(10)2-5(4-12)8(7)11/h2-4H,1H3
- InChI Key: NBISMVWFNSDEKW-UHFFFAOYSA-N
- SMILES: FC1C(C=O)=CC(=CC=1C(=O)OC)F
Computed Properties
- Exact Mass: 200.029
- Monoisotopic Mass: 200.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 293.9±40.0 ºC (760 Torr),
- Flash Point: 127.4±22.2 ºC,
- Solubility: Very slightly soluble (0.28 g/l) (25 º C),
Methyl 2,5-difluoro-3-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098276-1g |
Methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 1g |
$411.84 | 2023-08-31 | |
| Aaron | AR00IJKW-100mg |
Methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 100mg |
$166.00 | 2025-02-13 | |
| Aaron | AR00IJKW-250mg |
Methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 250mg |
$331.00 | 2025-02-13 | |
| 1PlusChem | 1P00IJCK-100mg |
methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 100mg |
$169.00 | 2024-04-19 | |
| 1PlusChem | 1P00IJCK-250mg |
methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 250mg |
$318.00 | 2024-04-19 | |
| 1PlusChem | 1P00IJCK-1g |
methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 1g |
$1264.00 | 2023-12-15 | |
| A2B Chem LLC | AI64084-100mg |
Methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 95% | 100mg |
$199.00 | 2024-05-20 | |
| A2B Chem LLC | AI64084-250mg |
Methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 97% | 250mg |
$471.00 | 2024-07-18 | |
| A2B Chem LLC | AI64084-1g |
Methyl 2,5-difluoro-3-formylbenzoate |
952480-00-1 | 97% | 1g |
$907.00 | 2024-07-18 | |
| abcr | AB603818-250mg |
Methyl 2,5-difluoro-3-formylbenzoate; . |
952480-00-1 | 250mg |
€315.70 | 2025-04-14 |
Methyl 2,5-difluoro-3-formylbenzoate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
952480-00-1 (Methyl 2,5-difluoro-3-formylbenzoate) Related Products
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